Cas no 38752-45-3 (Benzene, 1-chloro-4-[(2-isothiocyanatoethyl)sulfonyl]-)
38752-45-3 structure
Product Name:Benzene, 1-chloro-4-[(2-isothiocyanatoethyl)sulfonyl]-
CAS No:38752-45-3
MF:C9H8ClNO2S2
MW:261.74831867218
CID:1491197
Update Time:2024-08-23
Benzene, 1-chloro-4-[(2-isothiocyanatoethyl)sulfonyl]- Chemical and Physical Properties
Names and Identifiers
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- Benzene, 1-chloro-4-[(2-isothiocyanatoethyl)sulfonyl]-
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- Inchi: 1S/C9H8ClNO2S2/c10-8-1-3-9(4-2-8)15(12,13)6-5-11-7-14/h1-4H,5-6H2
- InChI Key: BHBOUQDOFQYVHZ-UHFFFAOYSA-N
- SMILES: C1(Cl)=CC=C(S(CCN=C=S)(=O)=O)C=C1
Computed Properties
- Exact Mass: 260.96864
Experimental Properties
- Density: 1.36±0.1 g/cm3(Predicted)
- Boiling Point: 455.4±45.0 °C(Predicted)
- PSA: 46.5
Benzene, 1-chloro-4-[(2-isothiocyanatoethyl)sulfonyl]- Related Literature
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Julia M. Yeomans Soft Matter, 2010,6, 703-704
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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